Cas no 1932107-75-9 ((4R)-3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ol)

(4R)-3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ol is a chiral heterocyclic compound featuring a fused pyranopyridine scaffold with a hydroxyl group at the 4-position. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The rigid bicyclic structure enhances stability while offering functional handles for further derivatization. This compound is useful in medicinal chemistry for constructing bioactive molecules due to its ability to modulate pharmacokinetic properties. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its synthetic versatility and potential as a building block underscore its importance in organic and medicinal chemistry.

(4R)-3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ol structure

1932107-75-9 structure

Product Name:(4R)-3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ol

CAS No:1932107-75-9

MF:C₈H₉NO₂

MW:151.162562131882

CID:4761329

Update Time:2026-02-26

(4R)-3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

- (R)-3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ol
- (4R)-3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ol
- Inchi： 1S/C8H9NO2/c10-7-3-5-11-8-6(7)2-1-4-9-8/h1-2,4,7,10H,3,5H2/t7-/m1/s1
- InChI Key： ZVXJNBXHDDSCHZ-SSDOTTSWSA-N
- SMILES： O1C2C(=CC=CN=2)[C@@H](CC1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
XLogP3: 0.4
Topological Polar Surface Area: 42.4

(4R)-3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-100MG	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	100MG	￥ 1,617.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-250MG	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	250MG	￥ 2,587.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-500MG	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	500MG	￥ 4,316.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-1G	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	1g	￥ 6,468.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-5G	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	5g	￥ 19,404.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-100mg	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	100mg	￥1615.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-250mg	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	250mg	￥2584.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-500mg	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	500mg	￥4313.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-1g	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	1g	￥6463.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX1072-5g	(4R)-3,4-dihydro-2H-pyrano[2,3-b]pyridin-4-ol	1932107-75-9	95%	5g	￥19389.0	2024-04-23